Cas no 1185068-58-9 (3-fluoro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride)

• Product Name: 3-fluoro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride
• CAS No: 1185068-58-9
• MF: C₁₄H₁₅ClFN₃OS
• MW: 327.804804086685
• CID: 6068324
• PubChem ID: 44826962
• Update Time: 2025-08-03

3-fluoro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride
• AKOS026700136
• F2093-0013
• 3-fluoro-N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride
• 3-fluoro-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride
• 1185068-58-9
• 3-fluoro-N-{5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride

• Inchi： 1S/C14H14FN3OS.ClH/c1-18-6-5-11-12(8-18)20-14(16-11)17-13(19)9-3-2-4-10(15)7-9;/h2-4,7H,5-6,8H2,1H3,(H,16,17,19);1H
• InChI Key： BDHYHFBJDJFDMY-UHFFFAOYSA-N
• SMILES： Cl.S1C(NC(C2C=CC=C(C=2)F)=O)=NC2=C1CN(C)CC2

Computed Properties

• Exact Mass: 327.0608391g/mol
• Monoisotopic Mass: 327.0608391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5Ų

Additional information on 3-fluoro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride

3-Fluoro-N-{5-Methyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}benzamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1185068-58-9, known as 3-fluoro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzamides and incorporates a thiazolo-pyridine heterocyclic ring system. The presence of a fluoro substituent on the benzene ring and a methyl group on the thiazolo-pyridine moiety introduces unique electronic and steric properties that contribute to its potential biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like 1,3thiazolo[5,4-c]pyridine in drug discovery. These rings are known for their ability to interact with various biological targets, including enzymes and receptors. The hydrochloride salt form of this compound is particularly relevant in pharmaceutical applications due to its enhanced solubility and stability compared to its free base counterpart.

The synthesis of 3-fluoro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride involves a multi-step process that typically includes the formation of the thiazolo-pyridine ring followed by amide bond formation. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound. For instance, recent advancements in microwave-assisted synthesis have been employed to accelerate reaction times while maintaining high product quality.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition against certain kinases and has demonstrated anti-inflammatory properties in vitro. The fluoro substituent on the benzene ring plays a critical role in modulating these activities by influencing the molecule's lipophilicity and electronic characteristics.

The thiazolo[5,4-c]pyridine moiety is particularly interesting due to its structural similarity to certain nucleotides and its ability to engage in hydrogen bonding interactions with biological targets. This feature makes it a valuable component in designing molecules for targeting enzyme active sites or receptor binding pockets.

From an application standpoint, 3-fluoro-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride holds potential as a lead compound for developing novel therapeutic agents. Its unique combination of structural features positions it as a candidate for treating conditions such as inflammation-related disorders or certain types of cancers where kinase inhibition is beneficial.

Looking ahead, ongoing research is focused on further elucidating the mechanism of action of this compound and identifying additional biological targets that it may interact with. Advanced techniques such as X-ray crystallography and molecular docking are being utilized to gain deeper insights into its binding modes and pharmacokinetic properties.

In conclusion, 3-fluoro-N-{5-methyl-4H,5H,6H,7H-1